Cas no 2110417-01-9 (1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S)-)

• Product Name: 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S)-
• CAS No: 2110417-01-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5293234
• Update Time: 2025-07-10

1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S)-

• Inchi： 1S/C8H13NO2/c1-6(9-2)8(10)7-4-3-5-11-7/h4,6,9H,3,5H2,1-2H3/t6-/m0/s1
• InChI Key： IXXVOQQQGAJEQU-LURJTMIESA-N
• SMILES： C(C1=CCCO1)(=O)[C@@H](NC)C

Additional information on 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S)-

Introduction to 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S) and Its Significance in Modern Chemical Research

The compound with the CAS number 2110417-01-9, identified as 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, (2S), represents a fascinating molecule with a unique structural and functional profile. This compound belongs to the class of heterocyclic ketones, characterized by the presence of a furanyl ring fused with an amine-substituted propanone backbone. The specific stereochemistry denoted by the (2S) configuration further distinguishes it from its enantiomers, making it a subject of considerable interest in synthetic and medicinal chemistry.

In recent years, the exploration of chiral compounds has gained significant traction due to their distinct biological activities. The (2S) configuration of 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)- suggests potential interactions with biological targets that are highly sensitive to stereochemical orientation. This has opened up avenues for its investigation in the development of novel pharmaceuticals and agrochemicals, where enantiopurity is often a critical factor.

The structural motif of this compound, featuring a 4,5-dihydro-2-furanyl group attached to a propanone core with an N-methylamino substituent, is particularly noteworthy. The furanyl ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can modulate the compound's solubility and binding affinity. Additionally, the presence of the amine group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated the virtual screening of such molecules for their potential bioactivity. Studies have indicated that compounds with similar scaffolds may exhibit properties relevant to neurological disorders, inflammation, and metabolic pathways. The specific arrangement of atoms in 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)- makes it a promising candidate for further experimental validation in these areas.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The stereoselective introduction of the (2S) configuration requires careful control over reaction conditions, often employing chiral auxiliaries or catalysts. Such synthetic strategies not only underscore the compound's complexity but also demonstrate the progress achieved in asymmetric synthesis.

From a medicinal chemistry perspective, the amine functionality in 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)- can be exploited to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Furthermore, the furanyl ring may serve as a pharmacophore that interacts with specific receptors or enzymes. This dual functionality makes it an attractive scaffold for designing molecules with multiple modes of action.

Current research is also exploring the role of such compounds in drug discovery beyond traditional pharmaceutical applications. For instance, their potential use in photodynamic therapy or as intermediates for materials science applications is being investigated. The versatility of 1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)- lies in its ability to be modified in various ways while retaining its core structural features.

In conclusion,1-Propanone, 1-(4,5-dihydro-2-furanyl)-2-(methylamino)-, CAS number 2110417-01-9, stands out as a structurally intriguing and biologically relevant molecule. Its unique combination of functional groups and stereochemistry positions it at the forefront of modern chemical research. As scientists continue to unravel its potential applications, this compound promises to contribute significantly to advancements in medicine and beyond.